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Compound of Interest

Compound Name: 4-Methyl-6-phenyl-2H-pyranone

Cat. No.: B149869 Get Quote

Topic: Use of 4-Methyl-6-phenyl-2H-pyranone

Audience: Researchers, scientists, and drug development professionals.

Foreword
Extensive investigation of the scientific literature reveals that 4-Methyl-6-phenyl-2H-pyranone
is not utilized as a fluorescent probe. There is no available data on its photophysical properties,

such as excitation and emission spectra or quantum yield, that would support such an

application.

Instead, the primary documented application of 4-Methyl-6-phenyl-2H-pyranone is as a

chemical intermediate for the synthesis of N-hydroxypyridone derivatives. These derivatives

have shown significant biological activity, specifically in protecting astrocytes from oxidative

stress by enhancing mitochondrial function.[1]

These application notes and protocols, therefore, focus on this validated scientific application.

Introduction to 4-Methyl-6-phenyl-2H-pyranone
4-Methyl-6-phenyl-2H-pyranone is a heterocyclic organic compound. It has been identified as

a derivative from Scutellaria baicalensis (Baikal skullcap), a plant used in traditional medicine.

Its principal utility in research and development lies in its role as a scaffold for synthesizing

more complex molecules with therapeutic potential.
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Chemical Properties
Property Value

CAS Number 4467-30-5

Molecular Formula C₁₂H₁₀O₂

Molecular Weight 186.21 g/mol

Appearance Solid

Storage -20°C

Primary Application: Synthesis of Neuroprotective
N-hydroxypyridone Derivatives
The most significant application of 4-Methyl-6-phenyl-2H-pyranone is as a starting material

for the synthesis of N-hydroxypyridone derivatives. These synthesized compounds have been

demonstrated to protect astrocytes against toxicity induced by hydrogen peroxide, a common

model for oxidative stress.[1]

Biological Context and Signaling Pathway
Astrocytes are crucial for maintaining brain homeostasis and protecting neurons from damage.

[1] Oxidative stress, characterized by an excess of reactive oxygen species (ROS) like

hydrogen peroxide (H₂O₂), can lead to mitochondrial dysfunction and ultimately cell death. N-

hydroxypyridone derivatives synthesized from 4-Methyl-6-phenyl-2H-pyranone have been

shown to counteract this by improving mitochondrial functionality.[1] This includes stabilizing

the mitochondrial membrane potential and preserving the oxygen consumption rate, which are

critical for cellular energy production and survival.[1]

The general workflow and biological application are depicted below.
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Workflow for Synthesis and Application of N-hydroxypyridone Derivatives

Chemical Synthesis Biological Application

4-Methyl-6-phenyl-2H-pyranone

Reaction with Hydroxylamine
or similar amine reagents

Step 1

N-hydroxypyridone Derivatives

Step 2

Treatment with
N-hydroxypyridone Derivatives

Application

Astrocytes under
Oxidative Stress (e.g., H₂O₂)

Mitochondrial Dysfunction

Cell Damage / Apoptosis Improved Mitochondrial
Functionality

Astrocyte Protection
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Experimental Workflow for Astrocyte Protection Assay

Seed Astrocytes in Multi-well Plates

Pre-treat with N-hydroxypyridone
Derivatives (Test Groups)

Induce Oxidative Stress with H₂O₂

Incubate for 24h

Assess Cell Viability
(e.g., MTT Assay)

Assess Mitochondrial Function
(e.g., TMRE Assay)

Data Analysis and Comparison

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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fluorescent-probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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